Cas no 1221723-18-7 ([(2-Methoxyphenyl)methyl]urea hydrochloride)

• Product Name: [(2-Methoxyphenyl)methyl]urea hydrochloride
• CAS No: 1221723-18-7
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 5216195
• Update Time: 2025-05-21

[(2-Methoxyphenyl)methyl]urea hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2-methoxyphenyl)methyl]urea hydrochloride
• 1-(2-Methoxybenzyl)urea hydrochloride
• [(2-methoxyphenyl)methyl]ureahydrochloride
• [(2-Methoxyphenyl)methyl]urea hydrochloride

• Inchi： 1S/C9H12N2O2.ClH/c1-13-8-5-3-2-4-7(8)6-11-9(10)12;/h2-5H,6H2,1H3,(H3,10,11,12);1H
• InChI Key： YZNVHISOAAWIOW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1CNC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Topological Polar Surface Area: 64.4

Additional information on [(2-Methoxyphenyl)methyl]urea hydrochloride

Comprehensive Overview of [(2-Methoxyphenyl)methyl]urea hydrochloride (CAS No. 1221723-18-7): Properties, Applications, and Research Insights

[(2-Methoxyphenyl)methyl]urea hydrochloride (CAS No. 1221723-18-7) is a chemically synthesized urea derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its unique structural features and versatile applications. The presence of a 2-methoxyphenyl group enhances its solubility and bioavailability, making it a valuable candidate for drug development and molecular studies.

In recent years, the demand for urea-based compounds has surged, driven by their role in modulating protein-protein interactions and enzyme inhibition. Researchers are particularly interested in [(2-Methoxyphenyl)methyl]urea hydrochloride for its potential as a small-molecule inhibitor in targeted therapies. Its CAS No. 1221723-18-7 is frequently searched in academic databases, reflecting its growing relevance in cancer research and neurodegenerative disease studies.

The compound's chemical stability and low toxicity profile align with current trends in green chemistry and sustainable drug design. As the pharmaceutical industry shifts toward precision medicine, [(2-Methoxyphenyl)methyl]urea hydrochloride is being explored for its ability to interact with specific biological targets. This aligns with popular search queries such as "urea derivatives in drug discovery" and "small-molecule therapeutics 2024", highlighting its intersection with cutting-edge research.

From a synthetic perspective, [(2-Methoxyphenyl)methyl]urea hydrochloride is prepared via reductive amination or carbamoylation reactions, processes often optimized for high-yield production. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These aspects resonate with laboratory professionals searching for "CAS 1221723-18-7 synthesis protocol" or "urea derivative purity standards".

Beyond pharmaceuticals, this compound has niche applications in material science, particularly in designing supramolecular architectures. Its ability to form hydrogen bonds makes it a candidate for crystal engineering, a topic gaining traction in nanotechnology forums. Such interdisciplinary relevance ensures that [(2-Methoxyphenyl)methyl]urea hydrochloride remains a subject of ongoing investigation across multiple scientific domains.

In conclusion, [(2-Methoxyphenyl)methyl]urea hydrochloride (CAS No. 1221723-18-7) exemplifies the convergence of medicinal chemistry and applied research. Its adaptability to current scientific trends—ranging from drug repurposing to biomaterial development—positions it as a compound of enduring interest. For researchers and industry professionals, understanding its properties and applications is essential to leveraging its full potential.